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Compound of Interest

Compound Name: 4-lodobutyl benzoate

Cat. No.: B100352

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 4-
lodobutyl benzoate (CAS No. 19097-44-0). The information is curated for professionals in
research and development who require precise data for experimental design, chemical
synthesis, and drug development applications. This document summarizes key quantitative
data, outlines relevant experimental protocols for property determination, and presents a logical
workflow for the characterization of the compound.

Core Physical and Chemical Properties

4-lodobutyl benzoate is a synthetic organic compound featuring a benzoate ester group
attached to an iodinated butyl chain.[1] This structure makes it a valuable intermediate in
organic synthesis, particularly in nucleophilic substitution and cross-coupling reactions where
the iodine atom serves as a reactive leaving group.[1] Its molecular structure and key identifiers
are foundational to understanding its physical behavior.

Table 1: Summary of Physical and Chemical Properties for 4-lodobutyl Benzoate
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Property Value Source(s)
CAS Number 19097-44-0 [1][2][3]
Molecular Formula C11H13102 [11[2][3]
Molecular Weight 304.12 g/mol [21[31[4]
Boiling Point 330.4°C at 760 mmHg [1112]
Density 1.554 g/cm3 [1][2]
Refractive Index 1.577 [1]

Flash Point 153.6°C [1]

Note: Some values, such as boiling point and density, are listed as "Predicted" in some
databases, indicating they are computationally derived.[2]

Experimental Protocols for Physical Property
Determination

The physical properties listed above are determined through standardized experimental
techniques. Understanding these methodologies is crucial for the replication of results and for
the characterization of newly synthesized or purified samples.[5]

2.1. Boiling Point Determination via Simple Distillation

The boiling point is a fundamental physical property that indicates the temperature at which a
liquid transitions into a gaseous state.[6] For a compound like 4-lodobutyl benzoate, this is
typically measured using a simple distillation apparatus.[6]

o Apparatus Setup: A round-bottom flask containing the 4-lodobutyl benzoate sample is
heated. A distillation head, thermometer, condenser, and receiving flask are assembled. The
thermometer bulb must be positioned just below the side arm of the distillation head to
accurately measure the temperature of the vapor.[6]

e Procedure:
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[e]

The liquid in the flask is heated gently.

o

As the liquid boils, vapor rises and surrounds the thermometer bulb.

[¢]

The temperature reading will rise sharply and then stabilize at the liquid's boiling point as
the vapor condenses in the condenser and collects in the receiving flask.[6]

[¢]

This stable temperature is recorded as the boiling point at the given atmospheric pressure.

2.2. Density Measurement

Density, the mass per unit volume of a substance, is another key identifying characteristic.[5] It
is typically measured using a pycnometer or a digital densitometer for high accuracy.

e Procedure (using a pycnometer):

o The mass of a clean, dry pycnometer (a flask with a precise volume) is accurately
measured.

o The pycnometer is filled with the 4-lodobutyl benzoate sample, and its mass is measured
again.

o The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.g., deionized water) at a specific temperature, and its mass is recorded.

o The density of the sample is calculated by comparing the mass of the sample to the mass
of the reference substance.

2.3. Refractive Index Measurement

The refractive index measures how light propagates through a substance and is a highly
sensitive physical property. It is measured using a refractometer (e.g., an Abbé refractometer).

e Procedure:

o A small sample of 4-lodobutyl benzoate is placed on the prism of the refractometer.
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o Light is passed through the sample, and the instrument is adjusted until the dividing line
between light and dark fields is centered in the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale. The measurement is
temperature-dependent and is typically recorded at 20°C or 25°C.

Visualization of Experimental Workflow

The characterization of 4-lodobutyl benzoate follows a logical workflow, from its synthesis to
the verification of its physical properties. The following diagram illustrates this process.
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Caption: Workflow for synthesis and physical characterization of 4-lodobutyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.19097-44-0(4-lodobutyl Benzoate) | Kuujia.com [kuujia.com]

e 2.4-10DOBUTYL BENZOATE | 19097-44-0 [chemicalbook.com]

e 3. 4-lodobutyl benzoate | C11H13102 | CID 284211 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. 4-lodobutyl benzoate, 19097-44-0 | BroadPharm [broadpharm.com]

» 5. Physical Properties of Organic Compounds | Overview & Examples - Lesson | Study.com
[study.com]

o 6. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 4-lodobutyl Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100352#4-iodobutyl-benzoate-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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